N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-1-(6-methoxybenzo[d]thiazol-2-yl)azetidine-3-carboxamide

• IUPAC Name: N-(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)-1-(6-methoxy-1,3-benzothiazol-2-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C16H17N5O2S3/c1-3-24-16-20-19-14(26-16)18-13(22)9-7-21(8-9)15-17-11-5-4-10(23-2)6-12(11)25-15/h4-6,9H,3,7-8H2,1-2H3,(H,18,19,22)
• InChI Key: MPUSUQYIGGHUPL-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)C2CN(C2)C3=NC4=C(S3)C=C(C=C4)OC
• Molecular Formula: C16H17N5O2S3
• Molecular Weight: 407.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an azetidine ring, a thiadiazole ring, and a benzothiazole ring. These types of compounds are often studied for their potential biological activities.

Scientific Research Applications

• Anti-Inflammatory and Analgesic Agents :

  • Researchers synthesized novel compounds related to N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-1-(6-methoxybenzo[d]thiazol-2-yl)azetidine-3-carboxamide, exploring their potential as anti-inflammatory and analgesic agents. These compounds showed significant inhibitory activity on COX-2 selectivity and demonstrated analgesic and anti-inflammatory activities comparable to standard drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antibacterial and Antifungal Activities :

  • A study involved the synthesis of imino-4-methoxyphenol thiazole derived Schiff bases, similar in structure to the compound of interest. These compounds were tested for antibacterial and antifungal activities, showing moderate activity against specific bacterial and fungal species (Vinusha, Shivaprasad, Chandan, & Begum, 2015).

• Cytotoxicity Against Cancer Cells :

  • Researchers synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their derivatives, which are structurally related to the compound . These derivatives were evaluated for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

• Botanical Active Component Derivatives :

  • A study designed and synthesized novel botanical active component derivatives containing carboxamide and 1,3,4-thiadiazole thioether moieties. These compounds demonstrated excellent inhibitory activities against certain plant pathogens, outperforming some commercial antibacterial agents (Li et al., 2022).

• Molluscicidal Properties :

  • Research on new thiazolo[5,4-d]pyrimidines, which share structural similarities with the compound , revealed that these compounds have significant molluscicidal properties. This suggests potential applications in controlling organisms like snails that act as hosts for diseases like schistosomiasis (El-bayouki & Basyouni, 1988).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Some similar compounds have been found to induce cell cycle arrest and apoptosis in cancer cells via p53 activation.